Cas no 2228764-76-7 (methyl 2-(2,5-dioxooxolan-3-yl)benzoate)

• Product Name: methyl 2-(2,5-dioxooxolan-3-yl)benzoate
• CAS No: 2228764-76-7
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• CID: 6407259
• PubChem ID: 165977600
• Update Time: 2025-05-22

methyl 2-(2,5-dioxooxolan-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,5-dioxooxolan-3-yl)benzoate
• EN300-1791754
• 2228764-76-7

• Inchi： 1S/C12H10O5/c1-16-11(14)8-5-3-2-4-7(8)9-6-10(13)17-12(9)15/h2-5,9H,6H2,1H3
• InChI Key： PVYICVYRPVRTNV-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 234.05282342g/mol
• Monoisotopic Mass: 234.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Additional information on methyl 2-(2,5-dioxooxolan-3-yl)benzoate

Methyl 2-(2,5-Dioxooxolan-3-yl)benzoate: A Comprehensive Overview

The compound Methyl 2-(2,5-Dioxooxolan-3-yl)benzoate, identified by the CAS number 2228764-76-7, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research advancements.

Methyl 2-(2,5-Dioxooxolan-3-yl)benzoate is an ester derivative characterized by a benzoate group substituted with a methyl ester at the para position. The molecule also features a dioxolane ring, which is a five-membered cyclic ether containing two oxygen atoms. This structure imparts unique electronic and steric properties to the compound, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of dioxolane-containing compounds in drug design and material science. For instance, researchers have explored the use of Methyl 2-(2,5-Dioxooxolan-3-yl)benzoate as a precursor in the synthesis of bioactive molecules. Its ability to form stable intermediates during reactions has made it a valuable tool in organic synthesis.

In terms of synthesis, several methods have been reported for the preparation of Methyl 2-(2,5-Dioxooxolan-3-yl)benzoate. One common approach involves the condensation of benzaldehyde derivatives with ketones in the presence of an acid catalyst. This method not only ensures high yield but also allows for fine-tuning of the product's properties by varying the reaction conditions.

The applications of Methyl 2-(2,5-Dioxooxolan-3-yl)benzoate are diverse. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic benefits. Additionally, its stability and reactivity make it suitable for use in polymer chemistry and as a stabilizer in food additives.

Recent advancements in green chemistry have also brought attention to this compound. Scientists are exploring eco-friendly synthesis routes that minimize waste and reduce environmental impact. For example, catalytic asymmetric synthesis methods have been developed to produce enantiomerically pure derivatives of Methyl 2-(2,5-Dioxooxolan-3-yl)benzoate, which are highly valuable in chiral drug discovery.

In conclusion, Methyl 2-(2,5-Dioxooxolan-3-yl)benzoate (CAS No. 2228764-76-7) is a multifaceted compound with promising potential across various fields. Its unique structure and reactivity continue to drive innovative research and development efforts. As advancements in synthetic methodologies and application domains unfold, this compound is poised to play an increasingly important role in modern chemistry.